Cas no 2166107-82-8 ((8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one)

• Product Name: (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one
• CAS No: 2166107-82-8
• MF: C₈H₁₄N₂O
• MW: 154.21
• CID: 5290144
• Update Time: 2026-03-10

(8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-8a-methylhexahydropyrrolo[1,2-a]pyrazin-1(2H)-one
• (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one

• Inchi： 1S/C8H14N2O/c1-8-3-2-5-10(8)6-4-9-7(8)11/h2-6H2,1H3,(H,9,11)/t8-/m0/s1
• InChI Key： OGVXKWGEFRNFLD-QMMMGPOBSA-N
• SMILES： [C@@]12(C)CCCN1CCNC2=O

Additional information on (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one

Comprehensive Overview of (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one (CAS No. 2166107-82-8)

(8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one (CAS No. 2166107-82-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolo-piperazine derivatives, which are known for their versatile applications in drug discovery and development. The unique structural features of this molecule, including its octahydropyrrolo[1,2-a]piperazine core and methyl substitution, make it a valuable intermediate for synthesizing bioactive molecules.

The chemical properties of (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one are of particular interest to researchers. Its molecular formula and weight, solubility profile, and stability under various conditions are critical for its application in synthetic chemistry. The compound's stereochemistry, indicated by the (8aS) configuration, plays a pivotal role in its interactions with biological targets, making it a subject of study in enantioselective synthesis and medicinal chemistry.

In recent years, the demand for pyrrolo-piperazine derivatives like (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one has surged due to their potential in developing central nervous system (CNS) therapeutics. Researchers are exploring its utility in designing neuromodulators and receptor ligands, addressing conditions such as anxiety, depression, and neurodegenerative diseases. This aligns with the growing focus on mental health and brain-related disorders, which are among the most searched topics in healthcare today.

The synthesis of (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one involves multi-step organic reactions, often requiring chiral auxiliaries or catalysts to achieve high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution are employed to optimize yield and selectivity. These methods are frequently discussed in academic and industrial forums, reflecting the compound's relevance in modern synthetic chemistry.

From a commercial perspective, (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one is available through specialized chemical suppliers catering to pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as purity grade, batch size, and regulatory compliance. Companies engaged in custom synthesis and contract research often seek this compound for proprietary drug development projects.

In addition to its pharmaceutical applications, (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one is also investigated for its potential in material science. Its rigid bicyclic structure and functional groups make it a candidate for designing polymeric materials with tailored properties. This interdisciplinary appeal underscores the compound's versatility and broadens its market potential.

For researchers and industry professionals, understanding the safety data and handling guidelines of (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one is essential. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. This includes working in a fume hood, wearing appropriate personal protective equipment (PPE), and adhering to waste disposal protocols.

The future outlook for (8aS)-8a-methyl-octahydropyrrolo[1,2-a]piperazin-1-one is promising, with ongoing research exploring new synthetic routes and applications. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, compounds like this will remain at the forefront of innovation. Its role in addressing unmet medical needs and advancing scientific knowledge makes it a noteworthy subject in contemporary chemistry.